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Compound of Interest

Compound Name: Trimedlure

Cat. No.: B076008 Get Quote

An In-Depth Technical Guide to Trimedlure: Chemical Properties, Synthesis, and Biological

Interactions

For Researchers, Scientists, and Drug Development Professionals

Abstract
Trimedlure, a potent para-pheromone attractant for the male Mediterranean fruit fly (Ceratitis

capitata), plays a critical role in pest management and monitoring programs worldwide. This

technical guide provides a comprehensive overview of Trimedlure, focusing on its chemical

and physical properties, a detailed synthesis protocol, and the current understanding of its

mechanism of action through insect olfactory signaling pathways. The information is presented

to support further research and development in the fields of chemical ecology, pest control, and

sensory neuroscience.

Chemical and Physical Properties
Trimedlure is the tert-butyl ester of 4- and 5-chloro-2-methylcyclohexanecarboxylic acid. It is a

mixture of several isomers, with the trans isomers being the most biologically active.[1] The key

chemical and physical properties of Trimedlure are summarized in the table below.
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Property Value Reference

CAS Number 12002-53-8 [2]

Molecular Formula C₁₂H₂₁ClO₂ [2]

Molecular Weight 232.75 g/mol [2]

Boiling Point 107-113 °C

Melting Point < 25 °C

Solubility
Insoluble in water; soluble in

organic solvents.

Appearance Oily liquid

Table 1: Chemical and Physical Properties of Trimedlure

Synthesis of Trimedlure
The synthesis of Trimedlure involves the esterification of 4- and 5-chloro-2-

methylcyclohexanecarboxylic acid with tert-butanol. The following is a representative

experimental protocol based on established chemical principles and synthesis schemes.

Experimental Protocol: Synthesis of Trimedlure
Materials:

2-Methyl-3-cyclohexenecarboxylic acid

Hydrogen chloride (gas or concentrated HCl)

Thionyl chloride (SOCl₂)

tert-Butanol

Pyridine (or other suitable base)

Anhydrous diethyl ether (or other suitable aprotic solvent)
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Anhydrous magnesium sulfate (or other suitable drying agent)

Sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Procedure:

Hydrochlorination of 2-Methyl-3-cyclohexenecarboxylic acid:

Dissolve 2-methyl-3-cyclohexenecarboxylic acid in a suitable solvent like diethyl ether.

Bubble dry hydrogen chloride gas through the solution or react with concentrated

hydrochloric acid to yield a mixture of 4- and 5-chloro-2-methylcyclohexanecarboxylic acid.

The reaction progress can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, remove the solvent under reduced pressure.

Formation of the Acid Chloride:

To the crude chloro-acid mixture, add an excess of thionyl chloride.

Gently reflux the mixture for 1-2 hours. The reaction converts the carboxylic acid to the

more reactive acid chloride.

Distill off the excess thionyl chloride under reduced pressure.

Esterification with tert-Butanol:

Dissolve the resulting acid chloride in anhydrous diethyl ether and cool the solution in an

ice bath.

Slowly add a solution of tert-butanol and pyridine (as a base to neutralize the HCl

byproduct) in diethyl ether to the cooled acid chloride solution with constant stirring.

Allow the reaction mixture to warm to room temperature and stir for several hours to

ensure complete esterification.
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Work-up and Purification:

Wash the reaction mixture sequentially with water, 5% sodium bicarbonate solution, and

brine.

Dry the organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and concentrate the solution under reduced pressure to obtain

the crude Trimedlure.

The crude product can be purified by vacuum distillation to yield the final mixture of

Trimedlure isomers.

Analytical Workflow
The analysis of Trimedlure from controlled-release plugs, used in fruit fly traps, is crucial for

quality control and for studying its release kinetics. A common analytical method is Gas

Chromatography with Flame Ionization Detection (GC-FID).

Trimedlure Lure Plug Solvent Extraction
(e.g., with Dichloromethane) Filtration GC-FID Injection Chromatographic Separation

(Capillary Column)
Flame Ionization

Detection
Data Analysis

(Quantification)

Click to download full resolution via product page

Caption: Experimental workflow for the GC-FID analysis of Trimedlure.

Biological Activity and Signaling Pathway
Trimedlure acts as a powerful attractant for male Mediterranean fruit flies by mimicking a

natural pheromone. This interaction is mediated by the insect's olfactory system, a complex

network of sensory neurons that detect chemical cues from the environment.

The binding of an odorant molecule like Trimedlure to a specific Odorant Receptor (OR) on the

surface of an olfactory sensory neuron initiates a signal transduction cascade. While the

specific receptor for Trimedlure has not yet been definitively identified, the general mechanism

of insect olfactory signaling is well-understood and is depicted in the following diagram.
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Caption: Generalized insect olfactory signaling pathway.

Upon binding of Trimedlure to an Odorant Receptor, a conformational change activates an

associated G-protein. This, in turn, activates Phospholipase C (PLC), which hydrolyzes

phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol

(DAG). IP3 and DAG then act as second messengers, leading to the opening of ion channels.

The subsequent influx of cations depolarizes the neuron, generating an action potential that is

transmitted to the brain, resulting in the perception of the odor and triggering a behavioral

response, such as attraction towards the source.[3]

Conclusion
Trimedlure remains a cornerstone in the management of the Mediterranean fruit fly. A thorough

understanding of its chemical properties, synthesis, and the biological pathways it modulates is

essential for optimizing its use and for the development of novel, more effective, and

environmentally benign pest control strategies. This guide provides a foundational resource for

researchers and professionals working in this important area of agricultural science and

chemical ecology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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